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Compound of Interest

Compound Name: 6-Hydroxybentazon

Cat. No.: B030596 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical waste is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and a step-by-step procedure for the safe disposal of

6-Hydroxybentazon, a metabolite of the herbicide Bentazon. Adherence to these procedures

is vital for ensuring compliance with regulations and protecting human health and the

environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that appropriate personal protective

equipment (PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat.

Handle 6-Hydroxybentazon in a well-ventilated area, preferably within a chemical fume hood,

to avoid inhalation of any dust or vapors. In case of accidental contact, refer to the first aid

measures outlined in the Safety Data Sheet (SDS) for the parent compound, Bentazon.

Step-1: Hazardous Waste Determination
Under the Resource Conservation and Recovery Act (RCRA), the responsibility for determining

if a waste is hazardous lies with the generator—in this case, the laboratory that created the

waste.[1] Since 6-Hydroxybentazon is not specifically listed as a hazardous waste by the U.S.

Environmental Protection Agency (EPA), you must determine if it exhibits any of the

characteristics of hazardous waste: ignitability, corrosivity, reactivity, or toxicity.

1. Review Chemical Properties:
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Ignitability: 6-Hydroxybentazon is a solid with a high melting point and is not expected to be

ignitable. However, if it is dissolved in a flammable solvent, the mixture may be considered

ignitable.

Corrosivity: As a solid, it is not corrosive. If in an aqueous solution, the pH should be

measured. A pH less than or equal to 2 or greater than or equal to 12.5 would classify the

waste as corrosive.

Reactivity: There is no indication that 6-Hydroxybentazon is reactive. It is stable under

normal conditions.

Toxicity: This is the most likely characteristic to apply. While specific toxicity data for 6-
Hydroxybentazon disposal is limited, the parent compound, Bentazon, is known to have

toxic effects. If the waste contains 6-Hydroxybentazon at a concentration that could be

harmful to human health or the environment, it may be considered toxic. A common method

for this determination is the Toxicity Characteristic Leaching Procedure (TCLP), though this is

typically performed by a certified environmental testing laboratory.

2. Consult Your Institution's Environmental Health and Safety (EHS) Office: Your EHS office is

the primary resource for hazardous waste determinations. They can provide guidance on your

institution's specific procedures and may have additional data on the classification of similar

chemical wastes.

Step-2: Segregation and Collection of Waste
Proper segregation of chemical waste is crucial to prevent dangerous reactions and to ensure

compliant disposal.

Dedicated Waste Container: Use a dedicated, properly labeled waste container for all 6-
Hydroxybentazon waste, including contaminated lab supplies (e.g., pipette tips, gloves, and

empty vials).

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste" (if

determined to be so), the full chemical name "6-Hydroxybentazon," and a description of the

waste (e.g., "solid waste," "aqueous solution with trace amounts").
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Container Integrity: Ensure the waste container is made of a material compatible with the

waste, is in good condition, and is kept securely closed except when adding waste.

Step-3: Arranging for Disposal
Once the waste has been collected and properly labeled, the final step is to arrange for its

removal and disposal by a certified hazardous waste contractor.

Contact Your EHS Office: Your institution's EHS office will have established procedures for

the pickup and disposal of chemical waste. They will coordinate with a licensed hazardous

waste disposal company.

Do Not Dispose Down the Drain: Under no circumstances should 6-Hydroxybentazon or its

containers be disposed of in the regular trash or poured down the sanitary sewer.

Follow Professional Guidance: The primary recommendation for the disposal of the parent

compound, Bentazon, is to "Dispose of contents/container to an approved waste disposal

plant." This should be the guiding principle for 6-Hydroxybentazon as well.

Quantitative Data Summary
The following table summarizes key quantitative thresholds relevant to the hazardous waste

determination process under RCRA.

Characteristic Regulatory Threshold EPA Waste Code

Ignitability
Liquid with a flash point < 60°C

(140°F)
D001

Corrosivity
Aqueous solution with pH ≤ 2

or ≥ 12.5
D002

Reactivity
Unstable, reacts with water, or

can detonate
D003

Toxicity
Varies by contaminant

(determined by TCLP)
D004 - D043
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Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 6-
Hydroxybentazon.

Caption: Workflow for 6-Hydroxybentazon Waste Disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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